- Use of N-tributylstannylpyrazole as dequaternization agent, Comptes Rendus des Seances de l'Academie des Sciences, 1975, 281(22), 945-6
Cas no 96450-53-2 (1-(2-Chloroethyl)-1H-pyrazole)
1-(2-Chloroethyl)-1H-pyrazole structure
Product Name:1-(2-Chloroethyl)-1H-pyrazole
CAS No:96450-53-2
MF:C5H7ClN2
MW:130.575479745865
MDL:MFCD00173067
CID:809302
PubChem ID:642214
Update Time:2024-10-25
1-(2-Chloroethyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Chloroethyl)-1H-pyrazole
- 1-(2-Chloro-ethyl)-1H-pyrazole
- 1-(2-chloroethyl)pyrazole
- 1H-Pyrazole,1-(2-chloroethyl)-
- chloroethylpyrazole
- 1-(2-Chloroethyl)-1H-pyrazole (ACI)
- 1-(β-Chloroethyl)pyrazole
- DTXSID80348992
- SY104209
- 96450-53-2
- DTXCID70300064
- 1-(2-chloroethyl)-1H-pyrazole, AldrichCPR
- W-204142
- AKOS000297999
- MFCD00173067
- EN300-52165
- F11115
- STK027544
- SCHEMBL464768
- CS-0070112
- F1905-0030
- 1D-124
- HUZHIOQELFFZBM-UHFFFAOYSA-N
- 1H-pyrazole, 1-(2-chloroethyl)-
- BBL028326
-
- MDL： MFCD00173067
- Inchi： 1S/C5H7ClN2/c6-2-5-8-4-1-3-7-8/h1,3-4H,2,5H2
- InChI Key： HUZHIOQELFFZBM-UHFFFAOYSA-N
- SMILES： ClCCN1C=CC=N1
Computed Properties
- Exact Mass: 130.03000
- Monoisotopic Mass: 130.029776
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 67.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 17.8
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.2±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 60°/0.3mm
- Flash Point: 76.4±22.6 °C
- Refractive Index: 1.548
- PSA: 17.82000
- LogP: 1.12190
- Vapor Pressure: 0.4±0.4 mmHg at 25°C
1-(2-Chloroethyl)-1H-pyrazole Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-(2-Chloroethyl)-1H-pyrazole Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(2-Chloroethyl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043424-1g |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | >95% | 1g |
552CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043424-500mg |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | >95% | 500mg |
372CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043424-5g |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | >95% | 5g |
1283CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WL026-200mg |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | 98% | 200mg |
289.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WL026-1g |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | 98% | 1g |
775.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043424-1g |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | >95% | 1g |
552.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043424-5g |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | >95% | 5g |
1283.0CNY | 2021-07-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 043424-500mg |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | >95% | 500mg |
372.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WL026-50mg |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | 98% | 50mg |
126.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-WL026-5g |
1-(2-Chloroethyl)-1H-pyrazole |
96450-53-2 | 98% | 5g |
2712.0CNY | 2021-07-13 |
1-(2-Chloroethyl)-1H-pyrazole Production Method
Production Method 1
Reaction Conditions
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ; 3 h, cooled; 3 d, rt
Reference
- Preparation of pyrazolopyrimidinones as inhibitors of type 5 cyclic guanosine 3',5'-monophosphate phosphodiesterase (cGMP PDE5) for the treatment of sexual dysfunction., World Intellectual Property Organization, , ,
Production Method 3
Production Method 4
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ; 3 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
- Nucleophilic substitution of the bromine atom by chlorine in 1-(β-bromoethyl)pyrazoles, Hayastani Kimiakan Handes, 2003, 56(3), 70-71
Production Method 5
Reaction Conditions
1.1 Reagents: Sodium hydroxide , Tetrabutylammonium bromide Solvents: Water
Reference
- Synthesis and physicochemical studies on 1,2-bisazolylethanes, Journal of Heterocyclic Chemistry, 1988, 25(3), 771-82
Production Method 6
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: 1,4-Dioxane
Reference
- Alkylation of azoles by β-functionally substituted alkyl halides under phase-transfer catalysis conditions, Zhurnal Prikladnoi Khimii (Sankt-Peterburg, 1986, 59(6), 1296-300
Production Method 7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Water ; 2 h, 70 - 75 °C
Reference
- Synthesis of N-vinylpyrazoles, Chemistry of Heterocyclic Compounds (New York, 2005, 41(4), 452-455
Production Method 8
Reaction Conditions
1.1 Reagents: Sodium hydroxide Catalysts: Benzyltriethylammonium chloride Solvents: Water ; 5 h, 80 °C
Reference
- Rhodium(I)-N-Heterocyclic Carbene Catalyst for Selective Coupling of N-Vinylpyrazoles with Alkynes via C-H Activation, ACS Catalysis, 2014, 4(12), 4244-4253
Production Method 9
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; < 90 °C; 1 h, 100 °C; cooled
1.2 Reagents: Sodium carbonate Solvents: Water ; neutralized
1.2 Reagents: Sodium carbonate Solvents: Water ; neutralized
Reference
- Vilsmeier-Haack formylation of 2-(1H-pyrazol-1-yl)ethanol and its methyl derivatives, Russian Journal of General Chemistry, 2015, 85(5), 1191-1193
Production Method 10
Reaction Conditions
Reference
- 2,4-Dioxoquinazoline-6-sulfonamide derivatives as inhibitors of PARG and their preparation, World Intellectual Property Organization, , ,
Production Method 11
Reaction Conditions
1.1 Reagents: Sodium methoxide Solvents: Methanol ; 1 h, rt; rt; 3 h, rt
1.2 Reagents: Hydrogen ion Solvents: Water ; overnight, acidified, cooled
1.2 Reagents: Hydrogen ion Solvents: Water ; overnight, acidified, cooled
Reference
- Synthesis and spectral studies of novel pyrazole derivatives of β-carbonyl compounds, Oriental Journal of Chemistry, 2007, 23(3), 1097-1100
1-(2-Chloroethyl)-1H-pyrazole Raw materials
- 1H-pyrazole
- 1H-Pyrazole,1-(tributylstannyl)-
- 2-(1H-Pyrazol-1-yl)ethanol
- 1-ethyl-4-methyl-Pyridinium chloride
- 1-(2-Bromoethyl)-1H-pyrazole
1-(2-Chloroethyl)-1H-pyrazole Preparation Products
1-(2-Chloroethyl)-1H-pyrazole Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
96450-53-2 (1-(2-Chloroethyl)-1H-pyrazole) Related Products
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- 131727-26-9(1H-Pyrazole, 1-(2-chloroethyl)-4-iodo-)
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- 663941-72-8(4-Bromo-1-(2-chloroethyl)-1H-pyrazole)
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